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Compound of Interest

Compound Name: Amino-PEG23-amine

Cat. No.: B8104204 Get Quote

For researchers, scientists, and drug development professionals, understanding the safety

profile and handling requirements of specialized reagents is paramount. This guide provides an

in-depth overview of Amino-PEG23-amine, a bifunctional crosslinker increasingly utilized in

bioconjugation, drug delivery systems, and for the development of PROTACs (Proteolysis

Targeting Chimeras).

Section 1: Chemical and Physical Properties
Amino-PEG23-amine, also known by its systematic name 1,71-diamino-

3,6,9,12,15,18,21,24,27,30,33,36,39,42,45,48,51,54,57,60,63,66,69-tricosaooxaheptacontan-

71-amine, is a hydrophilic, monodisperse polyethylene glycol (PEG) linker with terminal primary

amine groups. These reactive amines allow for the conjugation of various molecules.
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Property Value Reference

Molecular Formula C48H100N2O23 [1]

Molecular Weight 1073.3 g/mol [1][2]

CAS Number 24991-53-5 [3][4]

Appearance Colorless oil to white solid

Purity Typically >95%

Solubility

Soluble in Methanol (MeOH),

Dichloromethane (DCM),

Dimethylformamide (DMF),

and Dimethyl Sulfoxide

(DMSO)

Storage Conditions
Store at -20°C in a dry, dark

place.

Shipped at ambient

temperature.

Section 2: Safety Data and Hazard Information
While a specific comprehensive hazard classification for Amino-PEG23-amine is not readily

available, data from safety data sheets for similar amino-PEG compounds indicate that it

should be handled with care in a laboratory setting. The primary hazards are associated with

contact with skin and eyes.

Hazard Identification Precautionary Measures

Skin Contact May cause skin irritation.

Eye Contact May cause serious eye irritation.

Inhalation
Avoid breathing dust, fumes, gas, mist, vapors,

or spray.

Ingestion May be harmful if swallowed.
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Section 3: Handling Precautions and Personal
Protective Equipment
Adherence to proper laboratory safety protocols is essential when working with Amino-PEG23-
amine.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

PPE Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).

Skin Protection

Wear impervious, chemical-resistant gloves

(e.g., nitrile) and a lab coat. Gloves must be

inspected prior to use.

Respiratory Protection
If exposure limits are exceeded or irritation is

experienced, use a full-face respirator.

General Hygiene:

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Handle in accordance with good industrial hygiene and safety practices.

Section 4: First Aid Measures
In case of accidental exposure, follow these first aid procedures:
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention. Do not use mouth-to-mouth

resuscitation if the chemical was ingested or

inhaled.

Skin Contact

Immediately take off contaminated clothing.

Wash off with soap and plenty of water. Consult

a doctor.

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing and consult a

doctor.

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Section 5: Fire Fighting and Accidental Release
Measures
Fire Fighting:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

Accidental Release:

Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Avoid dust formation and contact with skin and eyes.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.
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Containment and Cleanup: Collect spillage and arrange for disposal. Keep in suitable, closed

containers for disposal.

Section 6: Experimental Protocol - General
Procedure for Bioconjugation
Amino-PEG23-amine is frequently used as a linker to conjugate molecules, such as proteins

or peptides, to other molecules or surfaces. The following is a general protocol for coupling a

carboxylic acid-containing molecule to Amino-PEG23-amine using a carbodiimide crosslinker

like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Materials:

Amino-PEG23-amine

Carboxylic acid-containing molecule

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

N-hydroxysuccinimide (NHS) or sulfo-NHS

Activation Buffer (e.g., MES buffer, pH 4.5-6.0)

Coupling Buffer (e.g., PBS or HEPES buffer, pH 7.2-8.0)

Quenching solution (e.g., hydroxylamine or Tris buffer)

Dry, water-miscible solvent (e.g., DMF or DMSO)

Procedure:

Preparation of Reagents:

Equilibrate all reagents to room temperature before use.

Prepare a stock solution of the carboxylic acid-containing molecule in a dry, water-miscible

solvent like DMF or DMSO.
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Prepare a stock solution of Amino-PEG23-amine in the Coupling Buffer.

Activation of Carboxylic Acid:

Dissolve the carboxylic acid-containing molecule in the Activation Buffer.

Add EDC and NHS (or sulfo-NHS) to the solution. A typical molar ratio is 1:1.2:1.2

(Carboxylic acid:EDC:NHS).

Allow the reaction to proceed for 15-30 minutes at room temperature to form a stable NHS

ester.

Conjugation to Amino-PEG23-amine:

Add the activated NHS ester solution to the Amino-PEG23-amine solution in the Coupling

Buffer.

The reaction mixture is typically stirred for 2 to 24 hours at room temperature or 4°C. The

progress of the reaction can be monitored by techniques like LC-MS or TLC.

Quenching the Reaction:

Add a quenching solution, such as hydroxylamine or Tris buffer, to the reaction mixture to

stop the reaction and hydrolyze any unreacted NHS esters.

Purification:

The final conjugate can be purified using standard techniques such as dialysis, size

exclusion chromatography, or HPLC.

Section 7: Signaling Pathways and Experimental
Workflows
The following diagrams illustrate the general workflow for handling Amino-PEG23-amine
safely and a simplified representation of its use in bioconjugation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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